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Sedation Scale & Risk Factors

Excessive sedation is the main dose-limiting side effect of clomethiazole. Clinical trials use a specific six-

point scale to monitor sedation levels [1]:

Score Description of Sedation Level

1 Fully awake

2 Drowsy but answers when spoken to

3 Answers slowly when spoken to

4 Reacts when spoken to but does not answer
5 Reacts only to pain

6 Does not react to pain

A score of 4 or above is classified as excessive sedation and requires intervention [1]. The risk of sedation

is influenced by specific patient factors [1]:
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o Stroke Severity: Patients with more severe strokes (higher NIH-stroke scale score) are at greater
risk.

¢ Drug Treatment: Sedation is significantly more common and pronounced with clomethiazole than
with a placebo.

e Age: There is a non-linear increase in sedation risk with advancing age.

¢ Body Weight: Heavier patients may experience an increased drug effect.

Management & Dosage Adjustment Protocol

The following workflow, based on clinical trial protocols, outlines the steps for managing a patient who

becomes excessively sedated during infusion [1].

Gatient Sedation Score > ‘D

(Stop Clomethiazole Infusior)

(Monitor Patient Every ~15 Mins)

:

Sedation Score
returns to < 37?

Yes No

Do NOT Resume Infusion
Continue Supportive Care

at Half the Previous Rate

:

Continue Close Monitoring)

Resume Infusion ]
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Clinical Pharmacology & Dosing Considerations

Understanding the drug's properties is key to safe administration. The table below summarizes important

pharmacological and dosing data.

Aspect Details Clinical Implications
Mechanism Positive allosteric modulator at Synergistic effects with other CNS depressants
of Action GABA receptor[bibliography (alcohol, benzodiazepines); profound

citation:4][bibliography citation:5].  CNS/respiratory depression
possible[bibliography citation:1][bibliography
citation:4].

Typical Half- 3.6 - 5 hours (oral); 6.6 hours (IV) Sedative effects are prolonged; monitor beyond
Life [bibliography citation:4] the infusion period.
[bibliography citation:5].

| IV Infusion Regimen | Loading: 6 mg/kg over 0.25h Maintenance: 31 mg/kg from 0.25-8h, then 31
mg/kg from 8-24h (Total: 68 mg/kg over 24h)[bibliography citation:6]. | Strict adherence to weight-based
dosing is critical. This regimen targets a plasma concentration >10 pmol/L [1]. | | Antidote | No specific
antidote (Flumazenil is ineffective)[bibliography citation:5]. | Management of overdose is supportive,

primarily with mechanical ventilation until the drug is cleared [2]. |

Other Important Safety Considerations

¢ Respiratory Depression: This is a serious risk, especially at high doses or when combined with
other CNS depressants. Resuscitation facilities should be available during IV use [3] [4].

e Cardiovascular Effects: Clomethiazole can cause hypotension and bradycardia. Monitor blood
pressure and heart rate, especially in patients with pre-existing cardiac conditions [3] [4].

¢ Dependence and Withdrawal: Long-term use can cause tolerance and physical dependence. Abrupt
withdrawal may lead to symptoms similar to alcohol or benzodiazepine withdrawal. The drug should
be tapered under medical supervision [3] [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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